Cas no 942008-00-6 (6-(2H-1,3-benzodioxol-5-yl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2H-1,3-benzodioxol-5-yl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 942008-00-6
• MF: C₁₈H₁₃ClN₂O₃
• MW: 340.76042342186
• CID: 5506355
• PubChem ID: 7664068
• Update Time: 2025-07-16

6-(2H-1,3-benzodioxol-5-yl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 942008-00-6
• 6-(1,3-benzodioxol-5-yl)-2-[(3-chlorophenyl)methyl]pyridazin-3-one
• F2774-1462
• 6-(2H-1,3-benzodioxol-5-yl)-2-[(3-chlorophenyl)methyl]-2,3-dihydropyridazin-3-one
• 6-(benzo[d][1,3]dioxol-5-yl)-2-(3-chlorobenzyl)pyridazin-3(2H)-one
• AKOS024465404
• CCG-293000
• 6-(2H-1,3-benzodioxol-5-yl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H13ClN2O3/c19-14-3-1-2-12(8-14)10-21-18(22)7-5-15(20-21)13-4-6-16-17(9-13)24-11-23-16/h1-9H,10-11H2
• InChI Key： XLHGGBRHQSOMOT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C(C=CC(C2=CC=C3C(=C2)OCO3)=N1)=O

Computed Properties

• Exact Mass: 340.0614700g/mol
• Monoisotopic Mass: 340.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-(2H-1,3-benzodioxol-5-yl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one

Professional Introduction to Compound with CAS No. 942008-00-6 and Product Name: 6-(2H-1,3-benzodioxol-5-yl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one

The compound with the CAS number 942008-00-6 and the product name 6-(2H-1,3-benzodioxol-5-yl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of chemical and biomedical research. This heterocyclic compound, featuring a fused structure of benzodioxole and pyridazine moieties, has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications.

At the core of its molecular architecture lies a 6-(2H-1,3-benzodioxol-5-yl) substituent, which is known for its ability to modulate various biological pathways. The benzodioxole ring, also referred to as an oxygenated phenanthrene derivative, is a key structural motif found in numerous bioactive natural products and synthetic drugs. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug development.

The second key component, 2-(3-chlorophenyl)methyl, introduces a chlorinated aromatic group that can enhance the lipophilicity and metabolic stability of the molecule. This substituent is often employed in medicinal chemistry to improve pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The combination of these two structural elements contributes to the compound's multifaceted biological activity.

The core scaffold of the compound is a 2,3-dihydropyridazin-3-one ring system. Pyridazine derivatives are well-documented for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. The dihydropyridazine moiety is particularly interesting because it can serve as a versatile platform for further derivatization, allowing researchers to fine-tune its biological properties by introducing additional functional groups.

Recent studies have highlighted the significance of this compound in the context of modern drug discovery. Researchers have been exploring its potential as a lead compound for developing novel therapeutics targeting various diseases. For instance, preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. This aligns with the growing interest in small molecules that can modulate metabolic pathways without causing significant side effects.

The 6-(2H-1,3-benzodioxol-5-yl) part of the molecule has been particularly studied for its interaction with specific binding sites on proteins. Structural analogs of this moiety have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation pathways. The presence of the chlorophenyl group further enhances binding affinity by increasing hydrophobic interactions with target proteins.

In addition to its enzymatic activity, this compound has shown potential in modulating signaling pathways associated with cell proliferation and differentiation. The 2-(3-chlorophenyl)methyl group plays a crucial role in this context by influencing the compound's ability to cross cell membranes and reach intracellular targets. This property is essential for drugs designed to interact with intracellular signaling cascades.

One of the most exciting aspects of this compound is its potential for further optimization through structure-based drug design (SBDD). By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how different structural modifications will affect the molecule's binding affinity and selectivity. This approach has been instrumental in developing high-affinity ligands for complex biological targets.

The 2,3-dihydropyridazin-3-one scaffold offers several advantages for medicinal chemists due to its flexibility and reactivity. It can undergo various chemical transformations, allowing for the introduction of diverse functional groups without compromising the core pharmacophore. This flexibility makes it an ideal candidate for generating libraries of compounds that can be screened for biological activity.

Recent advances in synthetic chemistry have enabled more efficient preparation of complex heterocyclic compounds like this one. Techniques such as multi-component reactions (MCRs) and transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis process, making it possible to produce large quantities of pure material for further study. These advancements are crucial for translating promising leads into viable drug candidates.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are using computational modeling to predict how it will be absorbed, distributed, metabolized, and excreted by the body. These predictions are essential for understanding its potential therapeutic window and identifying any potential toxicities early in the development process.

Moreover，the 6-(2H-1,3-benzodioxol-5-yl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one has been studied in combination with other bioactive molecules to explore synergistic effects. Such combination therapies are becoming increasingly important in treating complex diseases where multiple targets need to be addressed simultaneously. Preliminary results suggest that it may enhance the efficacy of existing treatments when used in conjunction with other drugs.

In conclusion，this compound represents a promising candidate for further development in pharmaceutical research。 Its unique structural features，combined with its demonstrated biological activity，make it an attractive starting point for designing novel therapeutics。 As research continues，it is likely that new insights into its mechanisms of action will emerge，leading to innovative treatments for a variety of diseases。